rac-(3aR,5S,6S,7aS)-Octahydro-1H-isoindole-5,6-diol hydrochloride

• IUPAC Name: (3aR,5S,6S,7aS)-2,3,3a,4,5,6,7,7a-octahydro-1H-isoindole-5,6-diol;hydrochloride
• InChI: InChI=1S/C8H15NO2.ClH/c10-7-1-5-3-9-4-6(5)2-8(7)11;/h5-11H,1-4H2;1H/t5-,6+,7-,8-;/m0./s1
• InChI Key: NINXDDYEJBPMCT-COMQYEOFSA-N
• Canonical SMILES: C1C2CNCC2CC(C1O)O.Cl
• Isomeric SMILES: C1[C@@H]2CNC[C@@H]2C[C@@H]([C@H]1O)O.Cl
• Molecular Formula: C8H16ClNO2
• Molecular Weight: 193.67 g/mol

Description

Rac-(3aR,5S,6S,7aS)-Octahydro-1H-isoindole-5,6-diol hydrochloride, also known as Ro 64-6198, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for investigating a range of biological processes.

Scientific Research Applications

Synthesis and Chemical Properties

• Enantiomerically Pure Synthesis : One study discusses the synthesis of related compounds through various chemical routes, highlighting the importance of achieving enantiomeric purity for potential therapeutic applications. The research specifically addresses the evolution of synthesis methods for a development product showing activity as a 5-HT2C/2B receptor antagonist, which shares structural similarities with "rac-(3aR,5S,6S,7aS)-Octahydro-1H-isoindole-5,6-diol hydrochloride" (H. Muhle et al., 1996).

• Lipase-Catalyzed Reactions : Another research avenue involves the use of lipase-catalyzed reactions for the kinetic resolution of racemic mixtures, demonstrating the utility of biocatalysis in synthesizing chiral compounds. This method could be applied to produce enantiomerically enriched versions of "rac-(3aR,5S,6S,7aS)-Octahydro-1H-isoindole-5,6-diol hydrochloride" and similar molecules, underscoring the relevance of enzymatic approaches in medicinal chemistry (Misako Nakamura et al., 2011).

• Structural and Configuration Analysis : Studies on related complex molecules, including their synthesis and structural analysis, shed light on the methods used for understanding the spatial arrangement of atoms within a molecule. This knowledge is crucial for designing compounds with specific biological activities. The detailed structural analysis helps in the design and synthesis of complex molecules with potential therapeutic benefits (S. Kodato et al., 2004).

Applications in Biological Systems

• Bioconversion Studies : Research on the bioconversion of related compounds can provide insights into how such molecules might be metabolized or transformed within biological systems. For instance, studies on the conversion of fatty acids in humans reveal the metabolic pathways and enzymes involved, which could be relevant for understanding the metabolism of complex organic compounds like "rac-(3aR,5S,6S,7aS)-Octahydro-1H-isoindole-5,6-diol hydrochloride" (A. Turpeinen et al., 2002).